7-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid

• IUPAC Name: 7-ethoxy-2-oxochromene-3-carboxylic acid
• InChI: InChI=1S/C12H10O5/c1-2-16-8-4-3-7-5-9(11(13)14)12(15)17-10(7)6-8/h3-6H,2H2,1H3,(H,13,14)
• InChI Key: YDYPFONHKLFGFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C=C(C(=O)O2)C(=O)O
• Molecular Formula: C12H10O5
• DSSTOX Substance ID: DTXSID70586422
• Molecular Weight: 234.20 g/mol
• CAS RN: 79065-74-0

Description

7-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid is a derivative of coumarin. Coumarins are a very important group of compounds due to their usage in pharmacy and medicine. They are widely spread in nature and can be found in many plant roots, flowers, leaves, peels, seeds, and fruits, as secondary metabolites.

Synthesis Analysis

Coumarin derivatives could be obtained from different starting materials with various methods but with big differences in yield. Among the methods for the synthesis of substituted methyl 2-oxo-2H-chromene-3-carboxylates, the eco-friendly method in water, with choline chloride as a catalyst, is proven to be the best.

Molecular Structure Analysis

The molecular formula of this compound is C12H10O5. The InChI code is 1S/C12H10O5/c1-2-16-8-4-3-7-5-9 (11 (13)14)12 (15)17-10 (7)6-8/h3-6H,2H2,1H3, (H,13,14).

Chemical Reactions Analysis

The study of coumarin dates back to 1820 when coumarin was first extracted from the tonka bean by Vogel. Many different methods and techniques are developed in order to synthesize coumarin derivatives.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 234.21 g/mol. It is a solid at room temperature.

Scientific Research Applications

Synthesis and Fluorescence Properties

7-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid and its derivatives are significant in the synthesis of various compounds with notable fluorescence properties. For instance, derivatives of benzo[c]coumarin carboxylic acids, synthesized using similar compounds, exhibit excellent fluorescence in both ethanol solution and the solid state, making them useful in molecular recognition due to their emission differences (Shi, Liang, & Zhang, 2017).

Antibacterial and Antifungal Agents

Compounds derived from this compound have been explored for their potential antibacterial and antifungal properties. Synthesized oxadiazole derivatives containing a 2H-chromen-2-one moiety have shown promising results in this area, offering potential in the development of new antibacterial and antifungal treatments (Mahesh et al., 2022).

Anticorrosive Applications

Research has demonstrated that alkylammonium polyfluoro-3-(ethoxycarbonyl)-2-oxo-2H-chromen-4-olates, synthesized from compounds similar to this compound, are effective in inhibiting hydrochloric acid corrosion of mild steel. This suggests a potential application in corrosion protection (Shcherbakov et al., 2014).

Development of Thiazolidin-4-ones

The synthesis of thiazolidin-4-ones based on derivatives of this compound has been documented, highlighting their potential in medicinal chemistry. These compounds are set to be evaluated for their antibacterial activity, indicating their relevance in drug discovery (Čačić et al., 2009).

Photoluminescence Studies

Research into the photoluminescence of ethyl coumarin-3-carboxylate derivatives, including those derived from this compound, has provided insights into the enhanced absorption and emission properties of these compounds. Their strong blue-violet emission under ultraviolet light excitation makes them useful in photoluminescent applications (Song et al., 2014).